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Compound of Interest

Compound Name: Diethyl allyl phosphate

Cat. No.: B041220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Diethyl Allyl Phosphate (DEAP). Due to the limited availability of specific quantitative

solubility data in publicly accessible literature and safety data sheets, this document focuses on

qualitative solubility assessments, inferred properties from analogous compounds, and detailed

experimental protocols for determining solubility in a laboratory setting.

Introduction to Diethyl Allyl Phosphate
Diethyl allyl phosphate (CAS No: 3066-75-9) is an organophosphate ester with the molecular

formula C₇H₁₅O₄P.[1] It is a colorless to light yellow liquid at room temperature.[1] DEAP is

utilized as a flame retardant additive, particularly in polymer composites, and serves as a

versatile intermediate in various organic syntheses, including the preparation of β-lactam

compounds and the modification of surfaces.[1][2] Understanding its solubility is critical for its

application in synthesis, formulation, and for assessing its environmental fate.

Solubility Profile of Diethyl Allyl Phosphate
Precise quantitative solubility data for diethyl allyl phosphate (e.g., in g/100 mL or molarity) is

not extensively documented in scientific literature or standard safety data sheets (SDS). A

safety data sheet from a major supplier explicitly states "No data available" for water solubility.

[3] However, based on the general principles of solubility for organophosphate esters and its

documented uses in chemical reactions, a qualitative solubility profile can be inferred.
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Organophosphate triesters, such as DEAP, are generally characterized by their hydrophobicity.

[4] The presence of two ethyl groups and an allyl group contributes to its nonpolar character.

While the phosphate group introduces some polarity, the overall molecule is expected to be

more soluble in organic solvents than in water. A related compound, diethyl phosphate, is

described as being "slightly soluble" to "insoluble" in water.[5][6]

The use of DEAP in synthetic procedures often involves solvents such as methylene chloride

and acetone, indicating its solubility in these media.[7]

Table 1: Qualitative Solubility of Diethyl Allyl Phosphate
in Various Solvents
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Solvent Class Solvent Name CAS Number
Qualitative
Solubility

Rationale/Citat
ion

Polar Protic Water 7732-18-5

Sparingly

Soluble /

Insoluble

SDS for

analogous

compounds state

low water

solubility.[5]

Organophosphat

e triesters are

generally

hydrophobic.[4]

Methanol 67-56-1 Soluble

Common organic

solvent,

expected to

dissolve

organophosphat

e esters.

Ethanol 64-17-5 Soluble

Used in the

synthesis of

DEAP, indicating

miscibility.[1]

Polar Aprotic

Dimethyl

Sulfoxide

(DMSO)

67-68-5 Soluble

A strong,

versatile organic

solvent known to

dissolve a wide

array of organic

materials.

Acetone 67-64-1 Soluble

Used as a

solvent in

reactions

involving related

phosphonates.[7]

Acetonitrile 75-05-8 Soluble Common polar

aprotic solvent
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for organic

compounds.

Nonpolar /

Weakly Polar
Toluene 108-88-3 Soluble

Common

nonpolar solvent

for organic

synthesis.

Hexane 110-54-3 Soluble

Expected to be a

good solvent due

to the nonpolar

alkyl groups of

DEAP.

Diethyl Ether 60-29-7 Soluble

Common

nonpolar solvent

for organic

compounds.

Chloroform 67-66-3 Soluble

Common solvent

for nonpolar to

moderately polar

organic

compounds.

Methylene

Chloride (DCM)
75-09-2 Soluble

Used as a

solvent in

reactions

involving related

phosphonates.[7]

Experimental Protocol for Solubility Determination
For researchers requiring precise quantitative solubility data, the following experimental

protocol, based on the widely accepted "shake-flask" method, is recommended. This method is

considered reliable for determining the thermodynamic solubility of compounds.

Principle
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An excess amount of the solute (Diethyl Allyl Phosphate) is added to a known volume of the

solvent. The mixture is agitated at a constant temperature for a sufficient period to allow for

equilibrium to be reached between the dissolved and undissolved solute. After equilibration, the

saturated solution is separated from the excess solid/liquid, and the concentration of the solute

in the solution is determined analytically.

Materials and Equipment
Diethyl Allyl Phosphate (98% purity or higher)

Selected solvents (analytical grade)

Glass vials with PTFE-lined screw caps

Analytical balance (readable to 0.0001 g)

Thermostatic shaker or water bath with agitation capabilities

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., Gas Chromatography with a suitable detector

like FPD or NPD, HPLC-UV, or NMR spectroscopy)

Detailed Methodology
Preparation: Add a precisely weighed excess amount of Diethyl Allyl Phosphate to a glass

vial. The excess amount should be sufficient to ensure a saturated solution with visible

undissolved DEAP remaining after equilibration.

Solvent Addition: Add a known volume of the desired solvent to the vial.

Equilibration: Tightly cap the vial and place it in a thermostatic shaker set to a constant

temperature (e.g., 25 °C). Agitate the mixture for a prolonged period (typically 24 to 72
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hours) to ensure equilibrium is reached. The time required may vary depending on the

solvent and should be determined empirically.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

constant temperature to allow the undissolved DEAP to settle. To ensure complete

separation of the saturated solution from the excess solute, centrifuge the vials at a high

speed.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant (the saturated

solution) using a syringe. Immediately filter the aliquot through a syringe filter into a pre-

weighed volumetric flask. This step is crucial to remove any undissolved micro-droplets.

Quantification:

Dilute the filtered sample with a suitable solvent to a concentration that falls within the

linear range of the analytical instrument.

Prepare a series of calibration standards of Diethyl Allyl Phosphate of known

concentrations.

Analyze the standards and the sample using a validated analytical method (e.g., GC-

FPD).

Determine the concentration of Diethyl Allyl Phosphate in the sample by comparing its

response to the calibration curve.

Calculation: Calculate the solubility using the determined concentration and the dilution

factor. Express the results in appropriate units, such as g/100 mL, mg/L, or mol/L.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the shake-flask method for determining the

solubility of Diethyl Allyl Phosphate.
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1. Preparation
Add excess DEAP to vial

2. Solvent Addition
Add known volume of solvent

3. Equilibration
Agitate at constant temperature

(e.g., 24-72h)

4. Phase Separation
Settle and Centrifuge

5. Sample Collection
Filter supernatant

6. Quantification
Analyze via GC or HPLC

7. Calculation
Determine solubility

Click to download full resolution via product page

Figure 1: Shake-Flask Method Workflow

Factors Influencing Solubility
The solubility of a solute like Diethyl Allyl Phosphate in a given solvent is governed by a

complex interplay of factors related to both the solute and the solvent, as well as external

conditions.
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Figure 2: Key Factors Affecting Solubility

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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